Cas no 38946-63-3 (Phenol,4-(1,1-dimethylethyl)-2-fluoro-)

Phenol,4-(1,1-dimethylethyl)-2-fluoro- structure
38946-63-3 structure
Product Name:Phenol,4-(1,1-dimethylethyl)-2-fluoro-
CAS No:38946-63-3
MF:C10H13FO
MW:168.208026647568
MDL:MFCD16996860
CID:297004
PubChem ID:11062790
Update Time:2025-04-19

Phenol,4-(1,1-dimethylethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(1,1-dimethylethyl)-2-fluoro-
    • 4-tert-butyl-2-fluorophenol
    • 2-Fluoro-4-tert-butylphenol
    • 38946-63-3
    • AMY17205
    • DTXSID20453771
    • F81983
    • 4-tert-butyl-2-fluoro-phenol
    • SCHEMBL179468
    • ORLJSROIQHIMQM-UHFFFAOYSA-N
    • SY316138
    • MFCD16996860
    • MB21792
    • 4-(tert-Butyl)-2-fluorophenol
    • MDL: MFCD16996860
    • Inchi: 1S/C10H13FO/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
    • InChI Key: ORLJSROIQHIMQM-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 168.09509
  • Monoisotopic Mass: 168.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol,4-(1,1-dimethylethyl)-2-fluoro- Pricemore >>

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